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Clinical Evidence and Performance Data

The efficacy and safety of the tribenoside and lidocaine combination (marketed as Procto-Glyvenol) have
been evaluated in several clinical studies, often compared against its individual components or steroid-based

treatments [1] [2]. The table below summarizes the key outcomes from these clinical comparisons.

) Number of R
Comparison . Key Findings and Outcomes
Studies
vs. Individual 5 studies The combination therapy was more effective than
Components total [1] [2] preparations containing only tribenoside or only lidocaine [1]
[2].
vs. Steroid-based 6 studies [1] Demonstrated comparable efficacy to steroid-containing
Preparations [2] [3] preparations (e.g., hydrocortisone, prednisolone) in relieving
hemorrhoidal symptoms [1] [2] [3].
Special Population: 2 studies [1] Proven effective and safe for women with hemorrhoids as a
Pregnancy & [3] consequence of pregnancy or delivery [1] [3]. Significant
Postpartum improvement in both subjective and objective symptoms [3].
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. Number of -
Comparison . Key Findings and Outcomes
Studies
Onset and Duration Specific Fast onset: Symptom relief reported from 10 minutes after
of Action clinical administration [3]. Long duration: Effects can last up to 10-
studies [3] 12 hours [3].

Detailed Experimental Methodologies

The robustness of the evidence for tribenoside/lidocaine is supported by well-conducted clinical trials. The

following outlines the general methodologies employed in these key studies.

¢ Study Design and Comparators: The clinical evidence includes studies with direct comparator
arms. These are typically controlled studies that pit the tribenoside/lidocaine combination against:
o Semi-placebo preparations containing only one active ingredient (either tribenoside or
lidocaine) to isolate the effect of the combination [1] [2].
o Active controls, such as topical steroid-based preparations (e.g., hydrocortisone,
fluocortolone), which are a common reference treatment for hemorrhoids [1] [2] [3].
¢ Patient Population and Setting: The studies enrolled patients of either gender with symptomatic
hemorrhoids [1]. Specific studies focused exclusively on women who were pregnant or in the
postpartum period, assessing the therapy's efficacy and safety in this clinically relevant subgroup [1]
[3]. The hemorrhoids treated were primarily low-grade (Grade | and Il according to Goligher's
classification) [3].
¢ Outcome Measures: Studies evaluated both subjective symptoms (such as pain, itching, and
discomfort) and objective signs (such as bleeding, edema, and prolapse) [3]. Tolerability and safety
parameters were also monitored throughout the treatment period [1] [3].

Mechanism of Action and Formulations

The tribenoside/lidocaine combination is effective because it simultaneously targets different aspects of

hemorrhoidal pathology through a dual mechanism of action.
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Tribenoside & Lidocaine
Combination Therapy

Tribenoside Lidocaine

Local Anesthetic

Anti-inflammatory Action Reduces Vascular Permeability Promotes Local Healing Blocks Nerve Signals

Controls Objective Symptoms Controls Subjective Symptoms
(e.g., Bleeding, Prolapse, Edema) (e.g., Pain, Discomfort)

Click to download full resolution via product page

The therapy is available in two primary formulations to suit patient preference and the specific nature of the

hemorrhoids [3] [4]:

e Rectal Cream: Tribenoside 5% / Lidocaine 2% [3] [4]
e Suppository: Tribenoside 400 mg / Lidocaine 40 mg [3] [4]

Safety and Tolerability Profile

The clinical evidence indicates that the tribenoside/lidocaine combination has a good safety profile [1] [3].

¢ General Population: The combination is well-tolerated, and its use is recommended as a safe option
for low-grade hemorrhoids [1].

e Special Populations: It is considered a particularly valuable option for pregnant women (after the
first trimester) and postpartum women, where many other treatments might be contraindicated or
require careful consideration [3]. Its non-steroidal nature avoids the risks associated with prolonged
corticosteroid use, such as skin atrophy or potential systemic absorption [3].

Conclusion and Research Implications
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For researchers and drug development professionals, the tribenoside/lidocaine combination serves as a
strong benchmark for non-steroidal hemorrhoid therapy. The body of evidence supports its role as a fast-

acting, effective, and safe first-line treatment for low-grade hemorrhoids [1] [3].

Key takeaways for your comparison guides:

e Proven Dual Action: Its mechanism provides comprehensive symptom relief by targeting both
inflammatory and pain pathways.

¢ Robust Clinical Validation: Efficacy is backed by head-to-head studies against both its components
and standard steroid therapies.

o Favorable Safety: Its safety profile, especially in sensitive populations like pregnant women, is a
significant differentiator.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Tribenoside and lidocaine in the local treatment of ... [pubmed.ncbi.nim.nih.gov]

2. Tribenoside and lidocaine in the local treatment of ... [europeanreview.org]

3. Hemorrhoid management in women: the role of tribenoside ... [pmc.ncbi.nim.nih.gov]
4. Tribenoside: Uses, Interactions, Mechanism of Action [go.drugbank.com]

To cite this document: Smolecule. [Evidence-based review tribenoside lidocaine combination
therapy]. Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b545791#evidence-based-review-tribenoside-lidocaine-

combination-therapy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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